1-Tetradecanol
1-Tetradecanol
, also known as N-tetradecanol or myristyl alcohol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be converted into tetradecyl tetradecanoate and myristyl palmitate. has been linked to the inborn metabolic disorders including celiac disease.
Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It is a long-chain primary fatty alcohol, a fatty alcohol 14:0 and a primary alcohol.
Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It is a long-chain primary fatty alcohol, a fatty alcohol 14:0 and a primary alcohol.
Brand Name:
Vulcanchem
CAS No.:
112-72-1
VCID:
VC0045765
InChI:
InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
SMILES:
CCCCCCCCCCCCCCO
Molecular Formula:
C14H30O
Molecular Weight:
214.39 g/mol
1-Tetradecanol
CAS No.: 112-72-1
Reference Standards
VCID: VC0045765
Molecular Formula: C14H30O
Molecular Weight: 214.39 g/mol
CAS No. | 112-72-1 |
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Product Name | 1-Tetradecanol |
Molecular Formula | C14H30O |
Molecular Weight | 214.39 g/mol |
IUPAC Name | tetradecan-1-ol |
Standard InChI | InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3 |
Standard InChIKey | HLZKNKRTKFSKGZ-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCO |
Canonical SMILES | CCCCCCCCCCCCCCO |
Boiling Point | 505.8 °F at 760 mm Hg (USCG, 1999) 289.0 °C 295.8 °C |
Colorform | White solid White crystals Leaflets |
Density | 0.824 at 100.4 °F (USCG, 1999) 0.823 at 40 °C |
Flash Point | 285 °F (USCG, 1999) 285 °F (141 °C) (Open cup) |
Melting Point | 99.7 °F (USCG, 1999) 39.5 °C Mp 39-39.5 ° 37.7 °C 39.5°C |
Physical Description | Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999) Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid Liquid DryPowder; Liquid; WetSolid; WetSolid, Liquid OtherSolid Solid |
Description | , also known as N-tetradecanol or myristyl alcohol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be converted into tetradecyl tetradecanoate and myristyl palmitate. has been linked to the inborn metabolic disorders including celiac disease. Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999) Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It is a long-chain primary fatty alcohol, a fatty alcohol 14:0 and a primary alcohol. |
Related CAS | 67905-32-2 (aluminum salt) |
Solubility | 1.12e-06 M 0.000191 mg/mL at 25 °C In water, 1.91X10-1 mg/L at 25 °C In water, 0.30 mg/L at 25 °C Very soluble in ethanol, ether, acetone, benzene, chloroform Soluble in ether, slightly soluble in alcohol |
Synonyms | Tetradecanol; 1-Hydroxytetradecane; 1-Tetradecyl Alcohol; Adol 18; Alfol 14; Conol 1495; Hinol 14SS; Kalcohl 40; Kalcohl 4098; Kalcol 4098; Kolliwax MA; Lanette 14; Lanette K; Lanette Wax KS; Lorol C 14; Loxanol V; Myristic alcohol; Myristyl Alcohol; |
Vapor Density | 7.39 (Air = 1) |
Vapor Pressure | 1.10e-04 mmHg 1.1X10-4 mm Hg at 25 °C |
PubChem Compound | 8209 |
Last Modified | Nov 11 2021 |
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